1-(4-Methoxypyridin-2-yl)ethanone
Overview
Description
1-(4-Methoxypyridin-2-yl)ethanone is a chemical compound that is part of a broader class of heterocyclic compounds. It is characterized by a pyridine ring substituted with a methoxy group at the fourth position and an ethanone group at the second position. This structure is a key intermediate in various chemical syntheses and can be used to create more complex molecules with potential applications in pharmaceuticals and materials science.
Synthesis Analysis
The synthesis of compounds related to this compound involves various chemical reactions. For instance, the synthesis of a complex compound involving a 4-methoxy-1-methylpyridone moiety is achieved through photoconversion, as studied by X-ray crystallographic analysis . Another related synthesis involves the transformation of 3-hydroxy-4-pyridones into 4-methoxy-3-oxidopyridinium ylides, which can undergo cycloaddition to produce highly substituted azabicyclo[3.2.1]octanes . These methods demonstrate the versatility of 4-methoxy pyridine derivatives in organic synthesis.
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been elucidated using various analytical techniques. For example, the crystal structure of a related compound, 1-(4-methoxyphenyl)-2-((5-(1-(naphthalen-1-yloxy)ethyl)-[1,3,4]-oxadiazol-2-yl)sulfanyl)ethanone, was determined using single-crystal XRD . Another study reported the crystal structure of 1-(2-hydroxy-4-methoxyphenyl)-2-phenyl-1-ethanone, which crystallizes in the orthorhombic system and features strong intramolecular hydrogen bonding .
Chemical Reactions Analysis
The chemical reactivity of 4-methoxy pyridine derivatives includes the formation of complexes and the ability to undergo various organic reactions. For instance, the formation of a 1:1 complex with (R,R)-(-)-1,6-bis(o-chlorophenyl)-1,6-diphenylhexa-2,4-diyne-1,6-diol leads to the production of optically pure β-lactam upon irradiation . Additionally, the synthesis of a novel heterocyclic compound featuring a 4-methoxyphenyl group was achieved, demonstrating the reactivity of such moieties in the formation of complex structures .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives have been studied through various techniques. The UV-visible study of a related compound indicates transparency in the visible region, suggesting potential applications in materials that require light transmission . The thermal stability of such materials has also been assessed using thermal analysis, providing insights into their robustness under different temperature conditions . The crystal structure analysis further contributes to understanding the molecular interactions and stability of these compounds .
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Multicomponent Synthesis : 1-(4-Methoxypyridin-2-yl)ethanone derivatives were used in a one-pot multicomponent synthesis to create compounds with notable antimicrobial activity against various bacterial strains, including Gram-positive and Gram-negative bacteria, as well as fungal strains (Ashok et al., 2014).
- Antimicrobial Derivatives : Novel compounds synthesized from this compound derivatives showed significant antimicrobial activity, as evidenced by various in vitro studies (Nagamani et al., 2018).
Chemical Synthesis and Characterization
- New Compound Synthesis : Researchers synthesized new compounds using this compound as a starting material, which were then characterized using spectroscopic and crystallographic methods (Govindhan et al., 2017).
- Heterocyclic Compound Development : A novel heterocyclic compound was developed using this compound, showcasing its potential in creating diverse molecular structures with specific properties (Shruthi et al., 2019).
Molecular Studies and Applications
- Molecular Structure Analysis : The molecular structure of compounds derived from this compound was studied, revealing insights into their chemical properties and potential applications (Kesternich et al., 2010).
- Photophysical Properties : Studies on the photophysical properties of aza-BODIPY derivatives starting from this compound have contributed to the understanding of how molecular structure influences light absorption and emission (Jiang et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1-(4-methoxypyridin-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-6(10)8-5-7(11-2)3-4-9-8/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYESAHFYMWMHMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC=CC(=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20618388 | |
Record name | 1-(4-Methoxypyridin-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20618388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59576-28-2 | |
Record name | 1-(4-Methoxypyridin-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20618388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-Methoxy-pyridin-2-yl)-ethanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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